Cas no 1980045-05-3 (Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate)

• Product Name: Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate
• CAS No: 1980045-05-3
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• CID: 4632509
• Update Time: 2025-06-11

Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate

• Inchi： 1S/C16H15NO5/c1-21-14-6-4-3-5-13(14)15(16(18)22-2)11-7-9-12(10-8-11)17(19)20/h3-10,15H,1-2H3
• InChI Key： OPWMTBCPZYGTGN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C1=CC=C([N+]([O-])=O)C=C1)C1=CC=CC=C1OC

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 447.4±45.0 °C at 760 mmHg
• Flash Point: 186.9±30.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate

Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate (CAS No. 1980045-05-3): A Comprehensive Overview

Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate, identified by its CAS number 1980045-05-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, featuring a unique structural arrangement of nitro and methoxy substituents on a phenyl ring, has garnered attention due to its potential applications in the synthesis of advanced materials and bioactive molecules.

The molecular structure of Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate consists of an acetic acid ester moiety linked to two phenyl rings, one of which is substituted with a nitro group at the para position and the other with a methoxy group at the ortho position. This specific configuration imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

In recent years, there has been growing interest in the development of novel heterocyclic compounds, and Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate has emerged as a promising candidate for further exploration. Its dual functionality allows for diverse modifications, making it a versatile building block in medicinal chemistry. Researchers have been particularly intrigued by its potential role in the synthesis of molecules with antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The presence of both nitro and methoxy groups provides multiple sites for functionalization, enabling the construction of complex molecular architectures. These reactions are often catalyzed by transition metals such as palladium and copper, leading to high yields and selectivity.

Recent studies have demonstrated the effectiveness of Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate in the synthesis of biaryl compounds, which are known for their biological activity. By employing palladium-catalyzed coupling reactions, researchers have successfully incorporated this compound into larger molecules with potential therapeutic applications. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes involved in inflammatory pathways.

The pharmacological significance of Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate extends beyond its role as a synthetic intermediate. Preliminary studies suggest that certain derivatives may exhibit cytotoxic effects against cancer cell lines, making them attractive candidates for further pharmacological investigation. The nitro group, in particular, has been shown to enhance bioavailability and metabolic stability in drug candidates.

In addition to its pharmaceutical applications, Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate has found utility in materials science. Its ability to undergo polymerization reactions makes it a valuable precursor for developing novel polymers with tailored properties. These polymers could find applications in coatings, adhesives, and even electronic materials due to their unique chemical composition.

The synthesis of Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate itself is an intricate process that requires careful optimization to achieve high yields and purity. Traditional synthetic routes often involve multi-step sequences involving nitration, methylation, and esterification reactions. However, recent advancements in catalytic methods have enabled more efficient synthetic strategies, reducing the number of steps and minimizing waste generation.

One notable advancement is the use of flow chemistry techniques to synthesize this compound. Flow chemistry allows for precise control over reaction conditions, leading to improved reproducibility and scalability. This approach has been particularly beneficial for industrial applications where consistency and efficiency are paramount.

The environmental impact of synthesizing Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate has also been a focus of recent research. Green chemistry principles have guided efforts to develop more sustainable synthetic routes that minimize hazardous waste and energy consumption. For example, solvent-free reactions and biocatalytic methods have been explored as alternatives to traditional organic synthesis techniques.

In conclusion, Methyl 2-(4-nitrophenyl)-2-(2-methoxyphenyl)acetate (CAS No. 1980045-05-3) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to play an increasingly important role in scientific innovation.